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Compound of Interest

Compound Name: Vitamin U chloride

Cat. No.: B13406642

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the purity, quality control, and experimental use
of Vitamin U chloride (S-Methylmethionine Sulfonium Chloride, MMSC).

Frequently Asked Questions (FAQS)

Q1: What is Vitamin U chloride and what are its common applications in research?

Al: Vitamin U chloride, chemically known as S-Methylmethionine Sulfonium Chloride
(MMSC), is a derivative of the amino acid methionine.[1][2] While not a true vitamin, it is often
referred to as "Vitamin U" due to its historical association with potential benefits for
gastrointestinal health.[1][2] In research, it is primarily investigated for its anti-ulcer, anti-
inflammatory, antioxidant, and cytoprotective properties.[2][3][4] It is also used in studies
related to wound healing and liver protection.[4][5]

Q2: What are the typical purity specifications for research-grade Vitamin U chloride?

A2: High-quality, research-grade Vitamin U chloride should be a white crystalline powder with
a purity of 98% or higher. Key quality control specifications from various suppliers are
summarized in the table below.

Q3: How should | store Vitamin U chloride to ensure its stability?
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A3: Vitamin U chloride is known to be unstable when exposed to light and air.[1] It is also
hygroscopic, meaning it readily absorbs moisture from the atmosphere. Therefore, it is crucial
to store it in a tightly sealed container, protected from light, in a cool and dry place. For long-
term storage, temperatures of -20°C are recommended for the powder form.[6] Stock solutions
should be prepared fresh; if storage is necessary, they should be kept at -20°C for no longer
than one month.[6]

Q4: What are the common degradation products of Vitamin U chloride?

A4: The primary degradation of Vitamin U chloride can lead to the formation of dimethyl
sulfide (which has a characteristic unpleasant odor) and homoserine. Under oxidative
conditions, methionine sulfoxide can also be a degradation product. Thermal degradation
follows first-order kinetics and is influenced by pH and temperature.[7]

Troubleshooting Guides
Experimental Workflow: General Handling and
Preparation of Vitamin U Chloride Solutions
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Vitamin U Chloride (MMSC)

Cell Surface Receptor
(e.g., GPCR, RTK)

Storage
Store at -20°C
Protect from light and moisture

Equilibrate to room temp
before opening

Phosphorylates

4 )

Solution Preparation

y

(Weigh quickly in a low-humidity environmen)

Dissolve in desired solvent
(e.g., water, buffer)

l

Sterile filter (0.22 um) for cell culture

Phosphorylates

ERK1/2

ranslocates to

Activates

Transcription Factors

(e.g., c-Fos, c-Jun)
Experimental Use

(Use immediately for best results)
Cell Proliferation

Click to download full resolution via product page

Promotes

Cell Migration

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b13406642?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13406642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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